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Compound of Interest

Compound Name: 4-Nitrohippuric acid

Cat. No.: B145952

Introduction: A Proactive Approach to Safety

4-Nitrohippuric acid (CAS No. 2645-07-0) is a nitroaromatic compound utilized in various
research and development applications, including as a substrate for certain enzymes and in the
synthesis of more complex molecules. While its full toxicological profile has not been
exhaustively studied, its chemical structure—containing a nitroaromatic ring and a carboxylic
acid moiety—necessitates a cautious and well-informed approach to its handling. This guide
provides a detailed framework for the safe use of 4-Nitrohippuric acid, grounded in
established principles of chemical safety and data from structurally related compounds. It is
intended for researchers, scientists, and drug development professionals who may work with
this compound. The protocols and recommendations herein are designed to be self-validating
systems, promoting a culture of safety and scientific integrity.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with 4-Nitrohippuric acid is the
cornerstone of its safe handling. While specific data for this compound is limited, information
from its structural analogs, particularly p-Nitrobenzoic acid, provides valuable insights into its

potential toxicological profile.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Nitrohippuric acid is provided in
the table below.
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Property Value Source

Chemical Formula CoHsN20s PubChem

Molecular Weight 224.17 g/mol PubChem

Appearance Yellow powder/granules PubChem, ChemicalBook
Melting Point 131-133 °C (lit.) ChemicalBook

. Slightly soluble in water (1to 5
Solubility PubChem
mg/mL at 22 °C)

Acts as a weak acid. The nitro
o group is electron-withdrawing, )
Reactivity ) ] o ChemicalBook
influencing the reactivity of the

aromatic ring.

Toxicological Profile (Inferred from Analogs)

As of the date of this publication, no specific occupational exposure limits (OELSs), such as a
Permissible Exposure Limit (PEL) from OSHA or a Recommended Exposure Limit (REL) from
NIOSH, have been established for 4-Nitrohippuric acid. The toxicological properties have not
been fully investigated. However, studies on the structurally related compound p-Nitrobenzoic
acid indicate potential for systemic toxicity.

In a comprehensive study by the National Toxicology Program, p-Nitrobenzoic acid
administered to rats and mice in feed resulted in:

o Hematological effects: Decreased erythrocyte count, hemoglobin, and hematocrit, with an
increase in methemoglobin, suggesting effects on red blood cells.

» Organ toxicity: Increased spleen weights, congestion of the spleen, hypertrophy and
hyperplasia of the thyroid gland, and atrophy of the testis were observed.

Based on these findings, it is prudent to assume that 4-Nitrohippuric acid may pose similar
risks, and appropriate precautions should be taken to avoid exposure. The primary routes of
exposure are inhalation of dust, skin contact, eye contact, and ingestion.
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Environmental Hazards

Nitroaromatic compounds, as a class, are known for their environmental persistence. The
electron-withdrawing nature of the nitro group makes the aromatic ring resistant to aerobic
biodegradation. These compounds can be toxic to aquatic life and may not be effectively
removed by standard wastewater treatment processes. Therefore, release of 4-Nitrohippuric
acid into the environment must be strictly avoided.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, starting with engineering controls
and supplemented by appropriate PPE.

Engineering Controls

» Ventilation: All work with solid 4-Nitrohippuric acid that may generate dust, such as
weighing or transferring, should be conducted in a certified chemical fume hood or a powder
containment hood to minimize inhalation exposure.

o Designated Work Area: Establish a designated area for working with 4-Nitrohippuric acid.
This area should be clearly marked and equipped with the necessary safety equipment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Nitrohippuric acid:

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A
face shield should be worn in situations where there is a higher risk of splashing or dust
generation.

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.
Gloves should be inspected for any signs of degradation or puncture before use and
changed regularly, or immediately if contaminated.
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Body Protection: A laboratory coat should be worn to prevent skin contact. In situations with
a higher risk of contamination, a chemically resistant apron or coveralls may be necessary.

Respiratory Protection: In the absence of adequate engineering controls or during
emergency situations, a NIOSH-approved respirator with a particulate filter (for dust) or an
organic vapor/acid gas cartridge may be required. All respirator use must be in accordance
with a comprehensive respiratory protection program that meets OSHA standard 29 CFR
1910.134.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical to prevent accidental exposure

and maintain the integrity of the compound.

General Handling Procedures

Preparation: Before beginning work, ensure that the work area is clean and all necessary
safety equipment, including PPE and spill cleanup materials, is readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations in a chemical fume
hood or other ventilated enclosure to minimize dust generation.

Avoid Contamination: Use dedicated spatulas and other equipment for handling 4-
Nitrohippuric acid. Avoid contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage Requirements

Container: Store 4-Nitrohippuric acid in a tightly sealed, clearly labeled container.
Location: Store in a cool, dry, well-ventilated area away from incompatible materials.

Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, and
sources of ignition. As a nitrated amide and organic acid, it can react with azo and diazo
compounds to generate toxic gases, and with strong reducing agents to form flammable
gases.
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Emergency Procedures

Rapid and appropriate response to accidental exposure or spills is crucial.

Accidental Exposure

Click to download full resolution via product page

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.

Spill Response Protocol

o Evacuate and Secure: Evacuate non-essential personnel from the spill area. Eliminate all
sources of ignition.

e Ventilate: Ensure the area is well-ventilated.
o Personal Protection: Don appropriate PPE, including respiratory protection if necessary.

o Containment (Solid Spill): For a solid spill, carefully dampen the material with 60-70%
ethanol to minimize dust generation.

o Cleanup: Use absorbent paper dampened with 60-70% ethanol to pick up the spilled
material. Alternatively, carefully sweep or vacuum the material and place it into a suitable,
labeled container for disposal.
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o Decontamination: Wash the spill area with a 60-70% ethanol solution followed by soap and
water.

» Waste Disposal: Place all contaminated materials, including absorbent paper and PPE, into
a sealed, labeled container for hazardous waste disposal.

Waste Disposal

Proper disposal of 4-Nitrohippuric acid and its containers is essential to prevent
environmental contamination. All waste must be handled in accordance with local, state, and
federal regulations.

Click to download full resolution via product page

Disposal Protocol

o Waste Collection: Collect all waste containing 4-Nitrohippuric acid, whether solid or in
solution, in a designated hazardous waste container. Do not mix with incompatible waste
streams.

e Labeling: Clearly label the waste container as "Hazardous Waste" and include the full
chemical name: "4-Nitrohippuric acid".

o Storage of Waste: Store waste containers in a designated satellite accumulation area, away
from general laboratory traffic.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of 4-Nitrohippuric acid down
the drain or in the regular trash.

Conclusion

While 4-Nitrohippuric acid is a valuable compound in research, its potential hazards
necessitate a proactive and informed approach to safety. By implementing the engineering
controls, personal protective equipment, and handling protocols outlined in this guide,
researchers can minimize their risk of exposure and ensure a safe laboratory environment. The
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principles of scientific integrity and trustworthiness demand that we not only pursue new
knowledge but also do so with the utmost respect for the safety of ourselves, our colleagues,
and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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